Cas no 1897676-61-7 (4-(2,3-dihydro-1-benzofuran-5-yl)-2,2-difluorobutanoic acid)

• Product Name: 4-(2,3-dihydro-1-benzofuran-5-yl)-2,2-difluorobutanoic acid
• CAS No: 1897676-61-7
• MF: C₁₂H₁₂F₂O₃
• MW: 242.218690872192
• CID: 6192887
• PubChem ID: 116839786
• Update Time: 2025-06-16

4-(2,3-dihydro-1-benzofuran-5-yl)-2,2-difluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2,3-dihydro-1-benzofuran-5-yl)-2,2-difluorobutanoic acid
• EN300-1941828
• 1897676-61-7

• Inchi： 1S/C12H12F2O3/c13-12(14,11(15)16)5-3-8-1-2-10-9(7-8)4-6-17-10/h1-2,7H,3-6H2,(H,15,16)
• InChI Key： QDWDDFWNXLGKAV-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CCC1C=CC2=C(C=1)CCO2)F

Computed Properties

• Exact Mass: 242.07545056g/mol
• Monoisotopic Mass: 242.07545056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.5Ų

Additional information on 4-(2,3-dihydro-1-benzofuran-5-yl)-2,2-difluorobutanoic acid

Introduction to 4-(2,3-dihydro-1-benzofuran-5-yl)-2,2-difluorobutanoic acid (CAS No. 1897676-61-7)

4-(2,3-dihydro-1-benzofuran-5-yl)-2,2-difluorobutanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1897676-61-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of heterocyclic derivatives, featuring a benzofuran core appended with a difluorobutanoic acid moiety. The structural configuration of this molecule presents a unique combination of functional groups that make it a promising candidate for further exploration in medicinal chemistry and drug discovery.

The benzofuran scaffold is a well-documented motif in natural products and pharmacologically active molecules. Its aromatic system provides stability and electronic properties that can be modulated by substituents at various positions. In particular, the 2,3-dihydro-1-benzofuran moiety in 4-(2,3-dihydro-1-benzofuran-5-yl)-2,2-difluorobutanoic acid introduces a flexible ring system that can interact with biological targets in multiple ways. The presence of the difluorobutanoic acid group at the C4 position adds an additional layer of complexity, influencing both the electronic distribution and solubility characteristics of the molecule.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such compounds with biological receptors. Studies have indicated that the benzofuran core can engage with proteins through π-stacking interactions and hydrophobic pockets, while the carboxylic acid group may participate in hydrogen bonding networks. The difluoro substitution on the butanoic acid chain has been shown to enhance metabolic stability and improve pharmacokinetic profiles, which are critical factors in drug development.

The synthesis of 4-(2,3-dihydro-1-benzofuran-5-yl)-2,2-difluorobutanoic acid represents a significant achievement in synthetic organic chemistry. The construction of the benzofuran ring system typically involves cyclization reactions of appropriately substituted dihydrofurans, while the introduction of the difluorobutanoic acid moiety requires sophisticated fluorination techniques. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in forming the carbon-carbon bonds necessary for this structure. These synthetic strategies not only highlight the versatility of modern organic methodologies but also underscore the importance of tailored synthetic routes in accessing complex molecular architectures.

In the realm of medicinal chemistry, 4-(2,3-dihydro-1-benzofuran-5-yl)-2,2-difluorobutanoic acid has been explored as a potential scaffold for developing novel therapeutic agents. Initial studies have demonstrated its efficacy as an inhibitor of certain enzyme targets implicated in inflammatory diseases and cancer. The difluorobutanoic acid group has been particularly noted for its ability to modulate enzyme activity by altering binding affinities and kinetic constants. Furthermore, modifications to this core structure have revealed new derivatives with enhanced bioactivity and selectivity.

The pharmacological potential of this compound is further supported by its favorable physicochemical properties. The presence of both polar (carboxylic acid) and non-polar (difluoroalkyl) regions ensures good solubility in both aqueous and organic solvents, facilitating formulation into various drug delivery systems. Additionally, computational studies have suggested that this compound exhibits low toxicity profiles when tested in vitro, making it an attractive candidate for further preclinical development.

As research progresses, interdisciplinary approaches combining organic synthesis with bioinformatics are expected to accelerate the discovery pipeline for compounds like 4-(2,3-dihydro-1-benzofuran-5-yl)-2,2-difluorobutanoic acid. High-throughput screening technologies coupled with machine learning algorithms can rapidly identify promising derivatives based on structural features and predicted bioactivity. Such integrative strategies are poised to transform how novel therapeutic agents are identified and optimized for clinical use.

The industrial relevance of this compound cannot be overstated. Pharmaceutical companies are increasingly investing in advanced chemical libraries to screen for new drug candidates, and 4-(2,3-dihydro-1-benzofuran-5-yl)-2,2-difluorobutanoic acid exemplifies how structural innovation can lead to breakthroughs in healthcare solutions. Its unique combination of functional groups makes it a versatile building block for further chemical manipulation, allowing chemists to design molecules with tailored properties for specific therapeutic applications.

In conclusion,4-(2,3-dihydro-1-benzofuran-5-yl)-2,2-difluorobutanoic acid (CAS No. 1897676-61-7) represents a significant advancement in pharmaceutical chemistry. Its synthesis showcases the ingenuity of modern organic synthesis techniques while its pharmacological promise highlights its potential as a therapeutic agent. As research continues to uncover new applications for this compound and its derivatives, it is likely to remain at the forefront of drug discovery efforts aimed at addressing unmet medical needs.